Cas no 1219730-96-7 (5-Bromo-N1,N1-dimethylbenzene-1,2-diamine)

• Product Name: 5-Bromo-N1,N1-dimethylbenzene-1,2-diamine
• CAS No: 1219730-96-7
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 4938164
• Update Time: 2025-06-13

5-Bromo-N1,N1-dimethylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N1,N1-dimethylbenzene-1,2-diamine
• 4-bromo-2-N,2-N-dimethylbenzene-1,2-diamine
• 1,2-Benzenediamine, 4-bromo-N2,N2-dimethyl-

• Inchi： 1S/C8H11BrN2/c1-11(2)8-5-6(9)3-4-7(8)10/h3-5H,10H2,1-2H3
• InChI Key： JGOMSKSXZAEGAY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N(C)C)N

Computed Properties

• Exact Mass: 214.01056 g/mol
• Monoisotopic Mass: 214.01056 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 215.09
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Bromo-N1,N1-dimethylbenzene-1,2-diamine

Introduction to 5-Bromo-N1,N1-dimethylbenzene-1,2-diamine (CAS No: 1219730-96-7)

5-Bromo-N1,N1-dimethylbenzene-1,2-diamine, identified by the chemical compound code CAS No: 1219730-96-7, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a brominated aromatic ring system with diamine substituents, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and methylamino groups enhances its reactivity, allowing for diverse functionalization strategies that are pivotal in drug discovery and development.

The bromine atom in 5-Bromo-N1,N1-dimethylbenzene-1,2-diamine serves as a crucial handle for further chemical modifications. Brominated aromatic compounds are widely utilized in medicinal chemistry due to their ability to participate in various cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are fundamental in constructing complex molecular frameworks, enabling the creation of novel pharmacophores with tailored biological activities. The N1,N1-dimethylbenzene-1,2-diamine core structure provides a rigid scaffold with electron-rich nitrogen atoms, which can interact with biological targets through hydrogen bonding or other non-covalent interactions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 5-Bromo-N1,N1-dimethylbenzene-1,2-diamine has emerged as a promising scaffold for designing PPI modulators. Its unique structural features allow it to disrupt or stabilize protein complexes involved in various diseases, including cancer and inflammatory disorders. For instance, studies have demonstrated its potential in inhibiting the interaction between specific transcription factors and their coactivators, thereby modulating gene expression pathways relevant to disease progression.

Another area where 5-Bromo-N1,N1-dimethylbenzene-1,2-diamine shows promise is in the development of antimicrobial agents. The combination of a brominated aromatic ring and diamine substituents imparts antimicrobial properties by interfering with bacterial cell wall synthesis or DNA replication. Recent research has highlighted its efficacy against multidrug-resistant bacteria, making it a candidate for novel antibiotics. The compound's ability to undergo further derivatization allows researchers to optimize its antimicrobial spectrum and minimize potential side effects.

The synthesis of 5-Bromo-N1,N1-dimethylbenzene-1,2-diamine involves multi-step organic transformations that require precise control over reaction conditions. The bromination step is critical and must be carefully monitored to ensure high regioselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to improve yield and purity. These advancements not only enhance the accessibility of the compound but also facilitate its integration into larger drug discovery programs.

From a computational chemistry perspective, 5-Bromo-N1,N1-dimethylbenzene-1,2-diamine has been extensively studied to understand its molecular interactions and binding modes. Molecular docking simulations have revealed its potential binding affinity to various biological targets, including kinases and metabolic enzymes. These simulations provide valuable insights into the compound's mechanism of action and guide the design of more potent derivatives. Additionally, quantum mechanical calculations have been used to elucidate its electronic structure and reactivity trends.

The pharmaceutical industry has recognized the significance of 5-Bromo-N1,N1-dimethylbenzene-1,2-diamine as a versatile building block for drug development. Several companies have included this compound in their libraries for screening against diverse disease targets. Its structural features make it particularly suitable for fragment-based drug design approaches, where small molecular fragments are incrementally modified to enhance binding affinity and pharmacological activity. This modular approach has led to the discovery of several lead compounds with promising preclinical profiles.

In conclusion,5-Bromo-N1,N1-dimethylbenzene-1,2-diamine (CAS No: 1219730-96-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural attributes enable diverse applications in medicinal chemistry, including PPI modulation, antimicrobial therapy, and kinase inhibition. With ongoing advancements in synthetic methodologies and computational chemistry,5-Bromo-N1,N1-dimethylbenzene-1,2-diamine is poised to play a crucial role in the discovery of next-generation therapeutics.